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Compound of Interest

Compound Name: BOC-L-Alanine benzyl ester

Cat. No.: B558391

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed procedures for the safe disposal of BOC-L-Alanine
benzyl ester, a common reagent in peptide synthesis. Adherence to these protocols is
essential for minimizing risks and complying with regulatory standards.

Key Safety and Hazard Information

BOC-L-Alanine benzyl ester is classified with the following hazard statements:
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary measures include avoiding inhalation of dust or vapors, wearing appropriate
personal protective equipment (PPE), and ensuring adequate ventilation.[1][2][3][4] In case of
exposure, it is critical to seek fresh air, flush affected skin or eyes with water, and seek medical
attention if symptoms persist.[2][4][5]

Quantitative Data Summary

For quick reference, the table below summarizes key quantitative and physical properties of
BOC-L-Alanine benzyl ester.
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Property Value Source
CAS Number 51814-54-1 [6]
Molecular Formula C15H21NO4 [7]
Molecular Weight 279.33 g/mol [7]
Appearance Colorl'ess to light-yellow liquid 7]
or solid
Purity >95% [7]
Storage Temperature Refrigerator (4°C) or Ambient [7]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of BOC-L-Alanine
benzyl ester. This procedure is designed to be followed sequentially to ensure all safety and
regulatory aspects are addressed.

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of BOC-L-Alanine benzyl ester.

Detailed Disposal Methodologies
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. Preparation and Personal Protective Equipment (PPE):

Consult the Safety Data Sheet (SDS): Before handling the chemical for disposal, thoroughly
review its SDS.

Personal Protective Equipment: Always wear appropriate PPE, including:

[¢]

Chemical-resistant gloves (e.g., nitrile rubber).

o

Safety goggles or a face shield to protect against splashes.

[e]

A lab coat or other protective clothing.

o

Use a fume hood or ensure adequate ventilation to avoid inhaling vapors.[1][2]

. Waste Segregation and Storage:

Designated Waste Container: Collect unused BOC-L-Alanine benzyl ester and any
materials contaminated with it (e.qg., filter paper, pipette tips) in a designated, chemically
compatible, and sealable waste container.

Labeling: Clearly label the waste container with the chemical name ("BOC-L-Alanine benzyl
ester") and relevant hazard symbols.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1]

. Final Disposal Procedure:

Professional Disposal Service: The disposal of BOC-L-Alanine benzyl ester must be
handled by a licensed professional waste disposal company.[2][3] Do not attempt to dispose
of this chemical down the drain or in regular trash.[1][2]

Regulatory Compliance: Ensure that the disposal process complies with all local, state, and
federal environmental regulations.

Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent
(e.g., acetone or ethanol). The rinsate should be collected and disposed of as hazardous
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waste. Puncturing the container after rinsing can prevent reuse.[1]

Logical Decision Pathway for Disposal

The following diagram illustrates the decision-making process for the proper disposal route of
BOC-L-Alanine benzyl ester.
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Caption: Decision pathway for BOC-L-Alanine benzyl ester waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of BOC-L-Alanine Benzyl Ester: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558391#boc-I-alanine-benzyl-ester-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b558391#boc-l-alanine-benzyl-ester-proper-disposal-procedures
https://www.benchchem.com/product/b558391#boc-l-alanine-benzyl-ester-proper-disposal-procedures
https://www.benchchem.com/product/b558391#boc-l-alanine-benzyl-ester-proper-disposal-procedures
https://www.benchchem.com/product/b558391#boc-l-alanine-benzyl-ester-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558391?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

